![molecular formula C16H20N4O B4774691 N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide](/img/structure/B4774691.png)
N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide
Overview
Description
N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide, also known as IPEH, is a chemical compound that has been extensively studied for its potential applications in scientific research. IPEH is a hydrazone derivative that has shown promising results in various fields of research, including cancer therapy, neurodegenerative diseases, and infectious diseases.
Mechanism of Action
The mechanism of action of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting key enzymes and signaling pathways involved in various cellular processes, such as cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit angiogenesis by downregulating the expression of key genes involved in these processes. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and inflammation by upregulating the expression of antioxidant enzymes and anti-inflammatory cytokines. In infectious diseases, this compound has been shown to inhibit the growth of bacteria and viruses by disrupting key metabolic pathways and inhibiting viral replication.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide is its versatility. This compound can be easily synthesized and modified to suit various research applications. Another advantage of this compound is its low toxicity, which makes it suitable for in vitro and in vivo studies. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.
Future Directions
There are many future directions for N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide research. One potential direction is the development of this compound-based drug delivery systems for targeted cancer therapy. Another potential direction is the investigation of this compound's effects on other types of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Scientific Research Applications
N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}pentanohydrazide has shown potential applications in various fields of scientific research. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and inflammation. In infectious diseases, this compound has been shown to inhibit the growth of bacteria and viruses.
properties
IUPAC Name |
N-[(E)-1-(4-imidazol-1-ylphenyl)ethylideneamino]pentanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O/c1-3-4-5-16(21)19-18-13(2)14-6-8-15(9-7-14)20-11-10-17-12-20/h6-12H,3-5H2,1-2H3,(H,19,21)/b18-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZJLCNBWGJJLRX-QGOAFFKASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NN=C(C)C1=CC=C(C=C1)N2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC(=O)N/N=C(\C)/C1=CC=C(C=C1)N2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.